(Isocyanatomethylidene)cyclohexane

• CAS No.: 69668-42-4
• Molecular Formula: C8H11NO
• Molecular Weight: 137.18 g/mol
• IUPAC Name: isocyanatomethylidenecyclohexane
• InChI: InChI=1S/C8H11NO/c10-7-9-6-8-4-2-1-3-5-8/h6H,1-5H2
• InChI Key: YYPFLFDDJFLUIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CN=C=O)CC1

Description

(Isocyanatomethylidene)cyclohexane, also known as cyclohexylisocyanate (CAS: 3173-53-3), is an alicyclic isocyanate with the molecular formula C₇H₁₁NO and a molecular weight of 125.17 g/mol . It is characterized by a cyclohexane backbone substituted with an isocyanato (-NCO) group, which confers high reactivity toward nucleophiles (e.g., alcohols, amines) in polymerization and cross-linking reactions. This compound is used in pharmaceuticals, agrochemicals, and polyurethane synthesis due to its robust chemical functionality .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Isocyanatomethylidene)cyclohexane typically involves the reaction of cyclohexane derivatives with isocyanate precursors. One common method is the reaction of cyclohexanone with phosgene to form the corresponding isocyanate . The reaction conditions often require controlled temperatures and the presence of catalysts to ensure high yields and purity.

Industrial Production Methods

In industrial settings, (Isocyanatomethylidene)cyclohexane is produced using large-scale reactors that allow for precise control of reaction parameters. The use of continuous flow reactors and advanced purification techniques ensures the production of high-quality compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

(Isocyanatomethylidene)cyclohexane undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxygenated derivatives.

Reduction: Reduction reactions can convert the isocyanate group to amines or other functional groups.

Substitution: The isocyanate group can be substituted with other nucleophiles, leading to a wide range of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and alcohols. Reaction conditions vary depending on the desired product but often involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

Major products formed from these reactions include amines, alcohols, and various oxygenated derivatives. These products are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and polymers .

Scientific Research Applications

(Isocyanatomethylidene)cyclohexane has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of pharmaceutical compounds.

Industry: It is used in the production of polymers, coatings, and adhesives.

Mechanism of Action

The mechanism of action of (Isocyanatomethylidene)cyclohexane involves its reactivity with various nucleophiles and electrophiles. The isocyanate group is highly reactive, allowing it to form stable bonds with a wide range of molecules. This reactivity is exploited in various chemical processes to create new compounds with desired properties .

Comparison with Similar Compounds

Structural and Chemical Properties

The cyclohexane ring in (isocyanatomethylidene)cyclohexane adopts a chair conformation in its crystalline state, as observed in analogous cyclohexane-containing compounds (e.g., adamantane derivatives) . The isocyanato group is electron-withdrawing, influencing the compound’s polarity and reactivity. Key properties include:

• Boiling Point : ~175–180°C (estimated for analogous isocyanates).
• Solubility : Miscible in aromatic hydrocarbons (e.g., toluene) and halogenated solvents .

Comparison with Alicyclic Hydrocarbons

Reactivity and Stability

Compared to unsubstituted cyclohexane, the isocyanato group in (isocyanatomethylidene)cyclohexane significantly enhances its electrophilicity , enabling rapid reactions with nucleophiles. In contrast, cyclohexane itself is inert under similar conditions and primarily undergoes radical-mediated oxidation or halogenation .

Biodegradation

Alicyclic hydrocarbons like cyclohexane and methylcyclohexane are rapidly biodegraded under sulfate-rich conditions, with degradation rates influenced by substituent placement. For example:

Compound	Biodegradation Rate (Relative to Cyclohexane)	Key Factor
Cyclohexane	1.0 (baseline)	No steric hindrance
Methylcyclohexane	0.9–1.1	Minimal steric effects
Dimethylcyclohexane	0.3–0.5	Increased steric hindrance

(Data from anaerobic biodegradation studies )

The isocyanato group in (isocyanatomethylidene)cyclohexane likely reduces biodegradability due to its electrophilic nature, which may inhibit microbial enzyme activity.

Solvent Compatibility

(Isocyanatomethylidene)cyclohexane is typically dissolved in halogenated or aromatic solvents (e.g., chlorobenzene, toluene) for industrial applications . Its behavior contrasts with nonpolar solvents like cyclohexane, which exhibit weaker interactions with ionic liquids. For instance:

Solvent	γ∞₁₃ (Activity Coefficient at Infinite Dilution)	Key Interaction Factor
Cyclohexane	2.1	Compact structure, low polarity
Hexane	3.8	Linear chain, higher molar volume

(Data for ionic liquid interactions )

Preferential Adsorption

In mixtures with benzene, cyclohexane is less preferentially adsorbed in catalyst pores compared to benzene due to differences in vapor pressure and polarity .

Reactivity in Catalytic Processes

The isocyanato group participates in catalytic cycles differently than other substituents. For example:

• Oxidation Catalysis: Methylated vanadium catalysts increase cyclohexane oxidation yields in the presence of HCl, whereas non-methylated catalysts show reduced activity .
• Acid Hydrolysis : Cyclohexane extracts exhibit reduced α-amylase inhibition post-hydrolysis, likely due to decomposition of active compounds .

Spectroscopic and Analytical Characteristics

Mass Spectrometry

Compounds with cyclohexane rings exhibit diagnostic fragmentation patterns. For (isocyanatomethylidene)cyclohexane:

• Neutral Losses : Expected losses of 28 Da (CO), 57 Da (C₃H₅N), or 85 Da (C₅H₉N) due to ring fragmentation .
• Comparison to Ketone-Substituted Cyclohexanes : Ketone substituents yield a neutral loss of 57 Da (C₃H₅O), whereas isocyanato groups fragment differently .

X-ray Crystallography

The cyclohexane ring in solvates adopts a twist-boat conformation when complexed with larger molecules (e.g., adamantane derivatives), unlike the chair conformation in pure crystals .